Cas no 13083-37-9 (2H-Benzimidazole-2-thione,1,3-dihydro-1-[2-(4-pyridinyl)ethyl]-)
13083-37-9 structure
Product Name:2H-Benzimidazole-2-thione,1,3-dihydro-1-[2-(4-pyridinyl)ethyl]-
CAS No:13083-37-9
MF:C14H13N3S
MW:255.338121175766
CID:171842
PubChem ID:3032601
Update Time:2025-04-19
2H-Benzimidazole-2-thione,1,3-dihydro-1-[2-(4-pyridinyl)ethyl]- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Benzimidazole-2-thione,1,3-dihydro-1-[2-(4-pyridinyl)ethyl]-
- 2-mercapto-1-(beta-4-pyridethyl)benzimidazole
- 3-(2-pyridin-4-ylethyl)-1H-benzimidazole-2-thione
- 1-(2-(4-Pyridyl)ethyl)-2-benzimidazolethiol
- 2-BENZIMIDAZOLETHIOL, 1-(2-(4-PYRIDYL)ETHYL)-
- 2-Benzimidazolethiol, 1-[2-(4-pyridyl)ethyl]-
- 2-Mercapto-1-(2-(4-pyridyl)ethyl)benzimidazole
- 2-mercapto-1-[2-(4-pyridyl)-ethyl]-benzimidazole
- Mercaptopyridethyl benzimidazole
- 1-[2-(4-Pyridyl)ethyl]-1H-benzimidazole-2-thiol
- 1,3-Dihydro-1-[2-(4-pyridinyl)ethyl]-2H-benzimidazole-2-thione
- 2H-Benzimidazole-2-thione,3-dihydro-1-[2-(4-pyridinyl)ethyl]-
- GLGXJLSKHKTERR-UHFFFAOYSA-N
- 2-Mercapto-1-(beta-4-pyridylethyl) benzimidazole
- DTXSID90156762
- NSC-112742
- NSC 112742
- 2-Mercapto-1-(beta-(4-pyridyl)ethyl)benzimidazole
- 2-mercapto-1-(beta-pyridylethyl)benzimidazole
- SMR001573870
- 13083-37-9
- NSC112742
- CHEMBL1703243
- 2-Mercapto-1-(.beta.-4-pyridylethyl) benzimidazole
- 1-[2-(4-Pyridinyl)ethyl]-1,3-dihydro-2H-benzimidazole-2-thione #
- 2H-Benzimidazole-2-thione, 1,3-dihydro-1-[2-(4-pyridinyl)ethyl]-
- 2H-Benzimidazole-2-thione, 1,3-dihydro-1-(2-(4-pyridinyl)ethyl)-
- MLS002706464
-
- Inchi: 1S/C14H13N3S/c18-14-16-12-3-1-2-4-13(12)17(14)10-7-11-5-8-15-9-6-11/h1-6,8-9H,7,10H2,(H,16,18)
- InChI Key: GLGXJLSKHKTERR-UHFFFAOYSA-N
- SMILES: S=C1NC2C=CC=CC=2N1CCC1C=CN=CC=1
Computed Properties
- Exact Mass: 255.08319
- Monoisotopic Mass: 255.083
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 301
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 60.2Ų
Experimental Properties
- Density: 1.2109 (rough estimate)
- Boiling Point: 440.2°Cat760mmHg
- Flash Point: 220°C
- Refractive Index: 1.5700 (estimate)
- PSA: 30.71
- LogP: 3.33660
2H-Benzimidazole-2-thione,1,3-dihydro-1-[2-(4-pyridinyl)ethyl]- Related Literature
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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